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Compound of Interest

Compound Name: Ethyl thiocyanate

Cat. No.: B1580649

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl thiocyanate, a versatile
reagent and intermediate in organic synthesis. The document details its fundamental molecular
properties, provides a curated summary of its physicochemical data, outlines a detailed
experimental protocol for its synthesis via phase-transfer catalysis, and describes a robust
analytical method for its quantification using Gas Chromatography-Mass Spectrometry (GC-
MS).

Core Molecular Information

Ethyl thiocyanate is an organic compound containing the thiocyanate functional group.
e Molecular Formula: CsHsNS[1][2][3][4][5]

» Molecular Weight: 87.14 g/mol [2][3][4]

Quantitative Data Summary

The physical and chemical properties of ethyl thiocyanate are summarized in the table below
for easy reference.
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Property Value Reference(s)
Physical State Liquid [1][5]
Appearance Colo-rles-s t? pale yellow, (1176}
volatile liquid

Boiling Point 145 °C at 760 mmHg [2][5]

Melting Point -85.5°C [5]

Density 1.012 g/mL at 25 °C [2][5]
Refractive Index (n2°/D) 1.462 [2][5]

N Insoluble in water; miscible
Solubility ) [1]
with ethanol and ethyl ether

Vapor Pressure 4.83 mmHg at 25 °C [1]

Flash Point 42 °C (107.6 °F) - closed cup [2]

Experimental Protocols

This protocol describes the synthesis of ethyl thiocyanate from ethyl bromide and potassium
thiocyanate using a phase-transfer catalyst. This method is advantageous due to its mild
reaction conditions and high yield.

Materials:

o Ethyl bromide (CHsCH2zBr)

e Potassium thiocyanate (KSCN)

o Tetrabutylammonium bromide (TBAB) or other suitable phase-transfer catalyst
e Dichloromethane (CH2Cl2)

« Distilled water

¢ Anhydrous magnesium sulfate (MgSQOa)
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Equipment:

Round-bottom flask with a reflux condenser and magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux
condenser, dissolve potassium thiocyanate (1.2 equivalents) in a minimal amount of distilled
water.

Addition of Reactants: To the aqueous solution of KSCN, add a solution of ethyl bromide (1.0
equivalent) in dichloromethane.

Addition of Catalyst: Add a catalytic amount of tetrabutylammonium bromide (e.g., 0.05
equivalents) to the biphasic mixture.

Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be
monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Upon completion of the reaction, transfer the mixture to a separatory funnel.
Separate the organic layer.

Extraction: Wash the organic layer with distilled water (2 x 50 mL) and then with brine (1 x 50
mL).

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the dichloromethane under reduced
pressure using a rotary evaporator.

Purification: The crude ethyl thiocyanate can be purified by vacuum distillation to yield the
final product.
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This method allows for the sensitive and selective determination of ethyl thiocyanate.
Instrumentation:

e Gas chromatograph coupled with a mass spectrometer (GC-MS)

o Capillary column suitable for polar analysis (e.g., DB-WAX or equivalent)

GC-MS Parameters:

Injector Temperature: 220 °C
e Oven Temperature Program:
o Initial temperature: 40 °C, hold for 2 minutes
o Ramp: 3 °C/min to 85 °C
e Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)
« lonization Mode: Electron Impact (EIl)
o MS Interface Temperature: 220 °C

e Acquisition Mode: Selected lon Monitoring (SIM) or full scan, depending on the required
sensitivity and selectivity.

Sample Preparation:

Prepare a standard stock solution of ethyl thiocyanate in a suitable solvent (e.g.,
dichloromethane or ethyl acetate).

Create a series of calibration standards by serial dilution of the stock solution.

For unknown samples, dissolve a known quantity in the chosen solvent.

Inject a fixed volume (e.g., 1 pyL) of the standards and samples into the GC-MS system.

Data Analysis:
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« |dentify the ethyl thiocyanate peak based on its retention time and mass spectrum.

e Quantify the amount of ethyl thiocyanate in the samples by comparing the peak area to the
calibration curve generated from the standards.
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Caption: Synthesis workflow for ethyl thiocyanate via phase-transfer catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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